Cas no 89883-13-6 (Phenol, 2,3-dibromo-4-methyl-6-nitro-)

• Product Name: Phenol, 2,3-dibromo-4-methyl-6-nitro-
• CAS No: 89883-13-6
• MF: C₇H₅Br₂NO₃
• MW: 310.927500486374
• CID: 585835
• PubChem ID: 71326781
• Update Time: 2025-04-19

Phenol, 2,3-dibromo-4-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,3-dibromo-4-methyl-6-nitro-
• 2,3-dibromo-4-methyl-6-nitrophenol
• DTXSID80755920
• 89883-13-6

• Inchi： 1S/C7H5Br2NO3/c1-3-2-4(10(12)13)7(11)6(9)5(3)8/h2,11H,1H3
• InChI Key： YHZLZLLRBNGFMP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C=C1C)[N+](=O)[O-])O)Br

Computed Properties

• Exact Mass: 310.86157g/mol
• Monoisotopic Mass: 308.86362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66Ų